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Compound of Interest

Compound Name: N-Heptylformamide

Cat. No.: B3054345 Get Quote

For immediate use by researchers, scientists, and drug development professionals, this guide

provides an in-depth overview of commercial suppliers, procurement strategies, and quality

control considerations for high-purity N-Heptylformamide.

Executive Summary
N-Heptylformamide is a chemical intermediate of growing interest within the pharmaceutical

and life sciences sectors. Its utility in the synthesis of novel therapeutic agents necessitates

access to high-purity grades (>98%) to ensure the reliability and reproducibility of experimental

outcomes. This guide outlines the current landscape of commercial suppliers, highlighting the

prevalence of custom synthesis as the primary procurement route for research-grade material.

Furthermore, it provides essential technical information on synthesis, purification, and analytical

methods for quality assurance, empowering researchers to make informed decisions when

sourcing this critical compound.

Commercial Supplier Landscape
Direct, off-the-shelf availability of N-Heptylformamide at purities exceeding 98% is limited.

While some major chemical suppliers list the compound, the standard grade is often around

95% purity. For applications in drug discovery and development where high purity is

paramount, researchers will likely need to engage with companies specializing in custom

chemical synthesis.
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Several contract research organizations (CROs) and specialized chemical manufacturers offer

custom synthesis services. These companies can synthesize N-Heptylformamide to specific

purity requirements, often providing detailed analytical data to certify the quality of the product.

When engaging with a custom synthesis provider, it is crucial to clearly define the required

purity, desired quantity, and the analytical documentation to be provided with the final product.

Table 1: Comparison of Supplier Types for N-Heptylformamide

Supplier Type Typical Purity Advantages Disadvantages

Large Chemical

Retailers
~95%

Readily available in

smaller quantities,

established ordering

process.

May not meet the

high-purity

requirements for

sensitive research.

Custom Synthesis

Providers

>98% (to

specification)

High purity, scalable

quantities, detailed

Certificate of Analysis.

Longer lead times,

potentially higher cost

for small quantities.

Procurement Workflow for Custom Synthesis
The process of acquiring high-purity N-Heptylformamide through custom synthesis typically

follows a structured workflow. This ensures that the final product meets the specific needs of

the researcher.

Caption: A typical workflow for procuring high-purity N-Heptylformamide via custom synthesis.

Experimental Protocols
Synthesis of N-Heptylformamide
A common and practical method for the synthesis of N-Heptylformamide is the N-formylation

of heptylamine using formic acid.[1] This method is advantageous due to the ready availability

and low cost of the starting materials.

Reaction Scheme:

CH₃(CH₂)₆NH₂ + HCOOH → CH₃(CH₂)₆NHCHO + H₂O
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General Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add

heptylamine and a suitable solvent such as toluene.

Add a slight molar excess (1.0-1.2 equivalents) of 85% aqueous formic acid to the flask.[1]

Heat the reaction mixture to reflux. Water generated during the reaction is azeotropically

removed using the Dean-Stark trap.

Monitor the reaction progress by a suitable technique, such as Thin Layer Chromatography

(TLC).

Once the starting material is consumed, cool the reaction mixture to room temperature.

The solvent is removed under reduced pressure to yield the crude N-Heptylformamide.[1]

Purification
The crude product can be purified by vacuum distillation or column chromatography to achieve

the desired high purity. The choice of purification method will depend on the scale of the

synthesis and the nature of any impurities.

Quality Control and Purity Analysis
High-Performance Liquid Chromatography (HPLC) is a robust and widely used method for

determining the purity of N-substituted formamides.[2][3]

Illustrative HPLC Method Parameters:

Column: A C18 reverse-phase column is typically suitable.

Mobile Phase: A gradient of acetonitrile and water is a common choice.

Detection: UV detection at an appropriate wavelength (e.g., 210 nm).

Quantification: Purity is determined by the area percentage of the main peak relative to the

total peak area.
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A Certificate of Analysis (CoA) should be requested from the supplier for each batch of high-

purity N-Heptylformamide. A comprehensive CoA, following guidelines such as those from the

World Health Organization, provides assurance of the product's quality and identity.[4]

Table 2: Key Information on a Certificate of Analysis

Section Content Importance

Identification
Product Name, CAS Number,

Batch Number

Ensures traceability and

correct product identification.

Physical Properties Appearance, Odor Basic quality check.

Analytical Tests & Results

Purity (by HPLC), Identity (by

NMR, MS), Water Content,

Residual Solvents

Provides quantitative data on

the quality and composition of

the material.

Dates
Date of Manufacture, Retest

Date

Indicates the shelf-life and

stability of the compound.

Supplier Information
Name and Address of the

Issuing Laboratory

Confirms the source of the

analysis.

Signaling Pathways and Logical Relationships
The decision-making process for sourcing high-purity N-Heptylformamide involves a series of

logical steps, starting from the initial research need and culminating in the acquisition of a

quality-assured product.

Caption: Decision pathway for sourcing high-purity N-Heptylformamide.

Conclusion
For researchers and drug development professionals, securing a reliable source of high-purity

N-Heptylformamide is a critical first step in their experimental workflow. While off-the-shelf

options are limited for high-purity grades, custom synthesis provides a viable and robust

solution. By carefully defining specifications, vetting potential suppliers, and insisting on

comprehensive analytical documentation, researchers can confidently procure N-
Heptylformamide that meets the stringent requirements of their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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